molecular formula C5H7BrO B3386016 1-Bromo-4-methoxybut-2-yne CAS No. 693-26-5

1-Bromo-4-methoxybut-2-yne

Cat. No. B3386016
CAS RN: 693-26-5
M. Wt: 163.01 g/mol
InChI Key: AQSXUCPRSCGUII-UHFFFAOYSA-N
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Description

1-Bromo-4-methoxybut-2-yne is an organic compound belonging to the 1,2,4-triazole Schiff base cyclic class . Its chemical formula is C₁₀H₉BrN₂O₂S . The compound features a bromine atom, a methoxy group, and an alkyne functional group. It is of interest due to its potential reactivity and biological applications .


Synthesis Analysis

The synthesis of 1-Bromo-4-methoxybut-2-yne involves the reaction of appropriate starting materials. While I don’t have specific synthetic details for this compound, it likely proceeds through bromination and subsequent alkyne formation. Researchers have explored various synthetic routes to obtain this compound, but further studies are needed to optimize its synthesis .


Molecular Structure Analysis

The solid-state crystal structure of 1-Bromo-4-methoxybut-2-yne has been investigated using single-crystal X-ray diffraction (SCXRD) . This technique provides insights into the arrangement of atoms within the crystal lattice. Additionally, Hirshfeld surface analysis has been employed to visualize and quantify intermolecular interactions. These analyses reveal the molecule’s shape and properties within its crystalline environment .


Chemical Reactions Analysis

1-Bromo-4-methoxybut-2-yne may participate in various chemical reactions, including nucleophilic substitutions, alkynylation, and cross-coupling reactions. Its reactivity depends on the presence of the bromine atom and the alkyne moiety. Further studies are necessary to explore its full chemical reactivity profile .


Physical And Chemical Properties Analysis

  • Spectral Data : Infrared (IR) and nuclear magnetic resonance (NMR) spectra provide information about functional groups and structural features .

properties

IUPAC Name

1-bromo-4-methoxybut-2-yne
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7BrO/c1-7-5-3-2-4-6/h4-5H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AQSXUCPRSCGUII-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCC#CCBr
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7BrO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30558564
Record name 1-Bromo-4-methoxybut-2-yne
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30558564
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

163.01 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Bromo-4-methoxybut-2-yne

CAS RN

693-26-5
Record name 1-Bromo-4-methoxy-2-butyne
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=693-26-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-Bromo-4-methoxybut-2-yne
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30558564
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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